N-(2-ethoxyphenyl)hydrazinecarbothioamide
Description
Scientific Research Applications
Biological Applications
Hydrazinecarbothioamide derivatives, including N-(2-ethoxyphenyl)hydrazinecarbothioamide , often possess a chromophore group (N=N) which is integral to their use in biological applications. They can function as dyes or be involved in biological staining processes due to this chromophore group .
Antioxidant Activity
These compounds have been studied for their antioxidant properties. The radical scavenging capabilities of hydrazinecarbothioamide derivatives are assessed using assays like the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay, indicating potential therapeutic applications in combating oxidative stress-related diseases .
Anticancer Activities
Novel carbazole hydrazine-carbothioamide scaffolds have been synthesized and evaluated for their anticancer activities. This suggests that N-(2-ethoxyphenyl)hydrazinecarbothioamide could also be explored for potential anticancer properties .
Synthesis of Triazole Derivatives
Hydrazinecarbothioamides can be used as precursors in the synthesis of triazole derivatives, which are compounds with a wide range of pharmacological activities. The process involves the reaction with isothiocyanates followed by treatment with sodium hydroxide .
Pharmaceutical Research
Given their diverse biological activities, these compounds are valuable in pharmaceutical research for the development of new drugs with specific therapeutic targets.
InTechOpen - Novel Synthesis BMC Chemistry - Synthesis of novel carbazole MDPI - Synthesis and Antioxidant Activity
properties
IUPAC Name |
1-amino-3-(2-ethoxyphenyl)thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3OS/c1-2-13-8-6-4-3-5-7(8)11-9(14)12-10/h3-6H,2,10H2,1H3,(H2,11,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWSTWHYDBKQKHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60499052 |
Source
|
| Record name | N-(2-Ethoxyphenyl)hydrazinecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60499052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethoxyphenyl)hydrazinecarbothioamide | |
CAS RN |
64374-51-2 |
Source
|
| Record name | N-(2-Ethoxyphenyl)hydrazinecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60499052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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